Cas no 766-81-4 (3-Bromophenylacetylene)

3-Bromophenylacetylene (CAS 766-96-1) is a brominated aromatic acetylene compound with the molecular formula C₈H₅Br. It serves as a versatile intermediate in organic synthesis, particularly in Sonogashira coupling reactions, where it facilitates the formation of carbon-carbon bonds to construct complex aromatic and heteroaromatic systems. The presence of both a bromo substituent and an acetylene group allows for selective functionalization, making it valuable in pharmaceutical, agrochemical, and materials science research. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling and cycloaddition reactions. The compound is typically handled under inert atmospheres to prevent degradation.
3-Bromophenylacetylene structure
3-Bromophenylacetylene structure
Product Name:3-Bromophenylacetylene
CAS No:766-81-4
MF:C8H5Br
MW:181.029301404953
MDL:MFCD03839983
CID:39812
PubChem ID:11480818
Update Time:2025-06-10

3-Bromophenylacetylene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromophenylacetylene
    • 1-Bromo-3-ethynylbenzene
    • 3'-Bromophenyl acetylene
    • C8H5Br
    • 1-BROMO-3-ETHYNYL-BENZENE
    • Benzene, 1-bromo-3-ethynyl-
    • 3'-Bromophenylacetylene
    • m-Bromophenylacetylene
    • (3-Bromophenyl)ethyne
    • PubChem19784
    • beta-bromophenylacetylene
    • (3-bromophenyl)acetylene
    • 3-bromo-1-ethynylbenzene
    • 1-ethynyl-3-bromobenzene
    • TZDXNFAAJNEYIO-UHFFFAOYSA-N
    • 3'-bromophenyl acetylene, A
    • Q-102448
    • A9718
    • B5198
    • CS-W018828
    • 3'-bromophenyl acetylene, AldrichCPR
    • 766-81-4
    • AKOS005146038
    • SY047048
    • DS-13509
    • MFCD03839983
    • SCHEMBL1786004
    • FT-0632913
    • DTXSID10467201
    • EN300-96217
    • DTXCID00418020
    • DB-012622
    • 3-bromophenyl acetylene
    • 676-126-0
    • MDL： MFCD03839983
    • Inchi： 1S/C8H5Br/c1-2-7-4-3-5-8(9)6-7/h1,3-6H
    • InChI Key： TZDXNFAAJNEYIO-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#C)=C1

Computed Properties

  • Exact Mass: 179.95700
  • Monoisotopic Mass: 179.95746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.4466
  • Boiling Point: 211.8°C at 760 mmHg
  • Flash Point: 85.7°C
  • Refractive Index: 1.5896
  • PSA: 0.00000
  • LogP: 2.43040

3-Bromophenylacetylene Security Information

3-Bromophenylacetylene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Bromophenylacetylene Pricemore >>

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